Cas no 7236-83-1 (3-(1-methylpyrrolidin-2-yl)-1H-indole)

• Product name: 3-(1-methylpyrrolidin-2-yl)-1H-indole
• CAS No: 7236-83-1
• MF: C₁₃H₁₆N₂
• MW: 200.27954
• CID: 1754825
• PubChem ID: 23662

3-(1-methylpyrrolidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylpyrrolidin-2-yl)-1H-indole
• 1H-indole, 3-(1-methyl-2-pyrrolidinyl)-
• 3-(1-Methyl-2-pyrrolidinyl)-1H-indole
• INDOLE, 3-(1-METHYL-2-PYRROLIDINYL)-
• 254KT5K2BQ
• 3-(1-methyl-2-pyrrolidyl)indole
• Oprea1_713525
• BRN 0611673
• AE-473/30364064
• SCHEMBL13162093
• 7236-83-1
• UNII-254KT5K2BQ
• DTXSID50993150
• 3-(1-Methyl-2-pyrrolidinyl)indole

• Inchi： InChI=1S/C13H16N2/c1-15-8-4-7-13(15)11-9-14-12-6-3-2-5-10(11)12/h2-3,5-6,9,13-14H,4,7-8H2,1H3
• InChI Key： FNTDGCHSJHAFAV-UHFFFAOYSA-N
• SMILES： CN1CCCC1C2=CNC3=CC=CC=C32

Computed Properties

• Exact Mass: 200.13148
• Monoisotopic Mass: 200.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.0701 (rough estimate)
• Boiling Point: 328.02°C (rough estimate)
• Flash Point: 165.8°C
• Refractive Index: 1.5014 (estimate)
• PSA: 19.03